Cas no 2763779-03-7 (1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride)

• Product Name: 1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride
• CAS No: 2763779-03-7
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 6577652
• PubChem ID: 165996864
• Update Time: 2025-06-23

1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1,2-oxazol-3-yl)cyclobutyl]methanamine hydrochloride
• AKOS040804788
• 2763779-03-7
• Z5872370586
• EN300-37361997
• 1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride

• Inchi： 1S/C8H12N2O.ClH/c9-6-8(3-1-4-8)7-2-5-11-10-7;/h2,5H,1,3-4,6,9H2;1H
• InChI Key： RQUNIEJXWOLOSP-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC(C2(CN)CCC2)=N1

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride

1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride: A Comprehensive Overview

1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride, identified by the CAS registry number 2763779-03-7, is a compound of significant interest in contemporary chemical and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The molecule combines a cyclobutane ring with an oxazole moiety, which contributes to its intriguing chemical properties.

The structural integrity of this compound is largely attributed to the presence of the cyclobutane ring, a four-membered carbon ring that imparts rigidity and strain energy to the molecule. This strain can be harnessed in various chemical reactions, making it a valuable component in synthetic chemistry. Additionally, the oxazole group, a five-membered heterocyclic ring containing oxygen and nitrogen atoms, enhances the compound's reactivity and selectivity in biological systems.

Recent studies have highlighted the potential of 1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in medicinal chemistry, particularly in the development of agents targeting specific cellular pathways. The compound's ability to act as a building block for more complex structures has made it a focal point in combinatorial chemistry efforts.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and cycloaddition reactions. The choice of synthetic pathway often depends on the desired stereochemistry and scalability of the process. Recent advancements in catalytic asymmetric synthesis have further expanded the possibilities for producing enantiomerically pure derivatives of this compound.

The pharmacological profile of 1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride is currently under investigation. Preliminary studies suggest that it may exhibit modulatory effects on key enzymes and receptors involved in neurological disorders. Its ability to cross the blood-brain barrier makes it a promising candidate for neuroprotective agents.

Moreover, the compound has shown potential in anticancer research due to its ability to induce apoptosis in cancer cells. Studies have demonstrated that it can disrupt mitochondrial function and activate caspase pathways, leading to programmed cell death. These findings underscore its potential as a lead compound for developing novel antineoplastic agents.

In conclusion, 1-[1-(1,2-Oxazol-3-yl)cyclobutyl]methanamine hydrochloride represents a versatile platform for exploring new chemical entities with therapeutic potential. Its unique structure and reactivity make it an invaluable tool in modern drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicinal chemistry and pharmacology.